![molecular formula C22H22N4O3S B1207453 N-(1,3-benzodioxol-5-yl)-2-[4-(4-phenyl-2-thiazolyl)-1-piperazinyl]acetamide](/img/structure/B1207453.png)
N-(1,3-benzodioxol-5-yl)-2-[4-(4-phenyl-2-thiazolyl)-1-piperazinyl]acetamide
Overview
Description
N-(1,3-benzodioxol-5-yl)-2-[4-(4-phenyl-2-thiazolyl)-1-piperazinyl]acetamide is an amino acid amide.
Scientific Research Applications
Anticancer Activity
- Synthesis and Anticancer Activity : A study by Boddu et al. (2018) focused on synthesizing N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d]imidazol-1-yl) acetamides, which showed in vitro anticancer activity against several human cancer cell lines. This study indicates the potential of similar compounds in cancer therapy (Boddu et al., 2018).
- Piperazine Based Heterocycles in Antitumor Activity : Wu et al. (2017) designed and synthesized N-(5-benzyl-4-(tert-butyl) thiazol-2-yl)-2-(piperazin-1-yl)acetamides and evaluated their antitumor activities in vitro. They found potent antiproliferative activity against specific cancer cell lines (Wu et al., 2017).
Kinase Inhibition
- Src Kinase Inhibitory and Anticancer Activities : Fallah-Tafti et al. (2011) explored the synthesis of thiazolyl N-benzyl-substituted acetamide derivatives for Src kinase inhibitory activities and their anticancer potential. This highlights the role of such compounds in kinase inhibition and their therapeutic possibilities in cancer (Fallah-Tafti et al., 2011).
Antimicrobial Activity
- Novel Piperazine Based Heterocycles : Chhatriwala et al. (2014) synthesized N-phenyl- and N-benzothiazolyl-2-(4-(2,3,4-trimethoxybenzyl)piperazin-1-yl)acetamides, which exhibited moderate to good antimicrobial efficacy against various bacteria and fungi, including Mycobacterium tuberculosis (Chhatriwala et al., 2014).
Other Applications
- Antipsychotic Evaluation : Bari et al. (2019) focused on synthesizing aryl piperazine derivatives for antipsychotic evaluation, demonstrating the potential of similar compounds in neurological applications (Bari et al., 2019).
- Anti-inflammatory Activity : Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and evaluated their anti-inflammatory activity (Sunder & Maleraju, 2013).
properties
Product Name |
N-(1,3-benzodioxol-5-yl)-2-[4-(4-phenyl-2-thiazolyl)-1-piperazinyl]acetamide |
|---|---|
Molecular Formula |
C22H22N4O3S |
Molecular Weight |
422.5 g/mol |
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[4-(4-phenyl-1,3-thiazol-2-yl)piperazin-1-yl]acetamide |
InChI |
InChI=1S/C22H22N4O3S/c27-21(23-17-6-7-19-20(12-17)29-15-28-19)13-25-8-10-26(11-9-25)22-24-18(14-30-22)16-4-2-1-3-5-16/h1-7,12,14H,8-11,13,15H2,(H,23,27) |
InChI Key |
QRSQIARFCOHQNS-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CC(=O)NC2=CC3=C(C=C2)OCO3)C4=NC(=CS4)C5=CC=CC=C5 |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC3=C(C=C2)OCO3)C4=NC(=CS4)C5=CC=CC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(5-tert-Butyl-2-hydroxy-phenylimino)-methyl]-naphthalen-2-ol](/img/structure/B1207394.png)